![molecular formula C9H12N3NaO2 B2636802 Sodium 4-(1H-1,2,4-triazol-5-yl)cyclohexane-1-carboxylate CAS No. 2228827-24-3](/img/structure/B2636802.png)
Sodium 4-(1H-1,2,4-triazol-5-yl)cyclohexane-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Sodium 4-(1H-1,2,4-triazol-5-yl)cyclohexane-1-carboxylate” is a chemical compound with the CAS Number: 2287332-05-0 . It has a molecular weight of 217.2 . The compound is a powder at room temperature .
Physical And Chemical Properties Analysis
“Sodium 4-(1H-1,2,4-triazol-5-yl)cyclohexane-1-carboxylate” is a powder at room temperature . It has a molecular weight of 217.2 .Scientific Research Applications
- Researchers have synthesized novel 1,2,4-triazole derivatives and evaluated their cytotoxic activities against human cancer cell lines such as MCF-7, Hela, and A549 . Compounds derived from 1,2,4-triazole showed promising cytotoxic effects, making them potential candidates for anticancer drug development.
- 1,2,4-Triazole derivatives exhibit antimicrobial activity against various pathogens. These compounds have been investigated as potential agents against bacteria, fungi, and viruses . Their broad spectrum of activity makes them valuable in combating infectious diseases.
- The 1,2,4-triazole scaffold contributes to antioxidant activity. Researchers have explored its role in scavenging free radicals and protecting cells from oxidative stress . Antioxidants are crucial for overall health and disease prevention.
- Urease inhibitors are relevant in treating conditions associated with urease activity, such as gastric ulcers and urinary tract infections. Some 1,2,4-triazole derivatives exhibit anti-urease effects, suggesting their potential therapeutic use .
- Molecular docking studies have revealed that 1,2,4-triazole derivatives can bind to the active site of aromatase enzyme, a target in breast cancer treatment. Letrozole and anastrozole, both containing a 1,2,4-triazole ring, are FDA-approved drugs for breast cancer therapy .
Anticancer Activity
Antimicrobial Properties
Antioxidant Potential
Urease Inhibition
Binding to Aromatase Enzyme
Safety and Hazards
properties
IUPAC Name |
sodium;4-(1H-1,2,4-triazol-5-yl)cyclohexane-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O2.Na/c13-9(14)7-3-1-6(2-4-7)8-10-5-11-12-8;/h5-7H,1-4H2,(H,13,14)(H,10,11,12);/q;+1/p-1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLNNURNZUCZDBT-UHFFFAOYSA-M |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1C2=NC=NN2)C(=O)[O-].[Na+] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N3NaO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.